Cas no 2227829-63-0 ((2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol
• CAS No: 2227829-63-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5837983
• PubChem ID: 165675476
• Update Time: 2025-06-08

(2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol
• 2227829-63-0
• EN300-1832772

• Inchi： 1S/C11H15NO3/c1-8-3-5-10(6-4-9(2)13)7-11(8)12(14)15/h3,5,7,9,13H,4,6H2,1-2H3/t9-/m0/s1
• InChI Key： HASYXLBBGZKUFY-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol

Recent Advances in the Study of (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol (CAS: 2227829-63-0): A Comprehensive Research Brief

The compound (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol (CAS: 2227829-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its nitroaromatic and alkyl side chain, has emerged as a promising scaffold for drug development due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, stereochemical properties, and pharmacological applications, positioning it as a compound of interest for therapeutic innovation.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized asymmetric synthesis route for (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol, achieving >99% enantiomeric excess via enzymatic resolution. The researchers highlighted the compound's stability under physiological conditions and its favorable pharmacokinetic profile in preclinical models. Notably, the nitro group's electron-withdrawing properties were found to enhance the compound's ability to interact with biological targets, particularly enzymes involved in inflammatory pathways.

Pharmacological investigations have revealed that (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol exhibits selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 100 μM). This selectivity profile, reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, suggests potential applications as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs. Molecular docking studies indicate that the (2S)-configuration is crucial for optimal binding to the COX-2 active site.

Recent patent applications (WO2023124567, US20240148921) have disclosed derivatives of (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol as potential therapeutics for neurodegenerative diseases. The parent compound demonstrated blood-brain barrier permeability in rodent models and showed neuroprotective effects in vitro against β-amyloid-induced toxicity at concentrations as low as 10 nM. These findings position 2227829-63-0 as a valuable lead compound for CNS drug development.

Ongoing clinical-stage research (NCT05678943) is evaluating a prodrug formulation of (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol for osteoarthritis pain management. Phase I results presented at the 2024 American Chemical Society meeting reported favorable safety profiles and linear pharmacokinetics across tested doses (10-200 mg). The compound's multimodal mechanism of action, combining COX-2 inhibition with TRPV1 modulation, may offer advantages over current analgesics.

From a chemical biology perspective, (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol has shown utility as a versatile synthetic intermediate. A 2024 Organic Letters publication demonstrated its use in constructing complex heterocycles through [3+2] cycloaddition reactions, enabled by the nitro group's activation of the aromatic ring. These transformations provide access to pharmacologically relevant scaffolds, expanding the compound's value beyond direct therapeutic applications.

In conclusion, (2S)-4-(4-methyl-3-nitrophenyl)butan-2-ol (2227829-63-0) represents a multifaceted compound with significant potential in drug discovery and development. Its unique structural features, demonstrated biological activities, and synthetic versatility make it a compelling subject for ongoing research across multiple therapeutic areas. Future studies will likely focus on structure-activity relationship optimization and the exploration of its mechanisms of action at the molecular level.